Cas no 42578-38-1 (1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt (1:))
42578-38-1 structure
Product Name:1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt (1:)
CAS No:42578-38-1
MF:C16H13MgNO3S
MW:323.649323225021
CID:324258
Update Time:2023-03-30
1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt (1:) Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt
- 1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt (1:)
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- Inchi: 1S/C16H13NO3S.Mg.2H/c18-21(19,20)15-11-5-7-12-6-4-10-14(16(12)15)17-13-8-2-1-3-9-13;;;/h1-11,17H,(H,18,19,20);;;
- InChI Key: BLNUUFGAIQJXRZ-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2=CC=CC(NC3C=CC=CC=3)=C12)(O)(=O)=O.[Mg]
Computed Properties
- Exact Mass: 323.047
- Monoisotopic Mass: 323.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 439
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.8A^2
1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt (1:) Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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